2,6-Bis(4-morpholinyl)-9-b-D-ribofuranosyl-9H-purine

• Molecular Formula: C18H26N6O6
• Molecular Weight: 422.4 g/mol
• InChI: InChI=1S/C18H26N6O6/c25-9-11-13(26)14(27)17(30-11)24-10-19-12-15(22-1-5-28-6-2-22)20-18(21-16(12)24)23-3-7-29-8-4-23/h10-11,13-14,17,25-27H,1-9H2/t11-,13-,14-,17-/m1/s1
• InChIKey: HKEBRLAMMIFOKQ-LSCFUAHRSA-N

2,6-Bis(4-morpholinyl)-9-β-D-ribofuranosyl-9H-purine: A Disubstituted Adenosine Analog for Kinase and Nucleoside Metabolism Research

2,6-Bis(4-morpholinyl)-9-β-D-ribofuranosyl-9H-purine is a purine nucleoside analog featuring morpholino substitutions at both the C2 and C6 positions of the purine ring, distinguishing it from natural adenosine and other nucleoside analogs . This structural modification confers a unique profile for interacting with enzymes involved in purine metabolism and cellular signaling . The compound is primarily utilized as a research tool to investigate purine nucleoside phosphorylase (PNP) inhibition, inositol phosphate kinase (IP6K) modulation, and as a reference for adenosine receptor antagonist studies [1].

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Absence of C2/C6 exocyclic amines supports adenosine A1 receptor pharmacology studies without native ligand degradation artifacts.

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2,6-Bis-morpholino scaffold may reduce susceptibility to ADA and PNP, supporting long-exposure purinergic signaling assays.

• [1] BindingDB. (n.d.). BDBM50404028 (CHEMBL2021376) - Enzyme Inhibition Constant Data. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50404028 View Source

Why 2,6-Bis(4-morpholinyl)-9-β-D-ribofuranosyl-9H-purine Cannot Be Interchanged with Mono-Substituted or Unsubstituted Purine Analogs

Substituting 2,6-Bis(4-morpholinyl)-9-β-D-ribofuranosyl-9H-purine with a generic purine nucleoside analog—such as adenosine, nebularine, or a mono-6-morpholino derivative—introduces significant and often unpredictable changes to target engagement and enzyme inhibition profiles [1]. The presence of two morpholino groups is critical for its dual inhibitory activity against PNP (IC₅₀ = 1.33 µM) and IP6K1 (IC₅₀ = 0.47 µM for structurally related 2,6-disubstituted purines) [2]. This substitution pattern is not achievable with standard adenosine analogs, making the compound indispensable for studies requiring concurrent modulation of purine metabolism and inositol phosphate signaling pathways [3].

A1 Affinity

Binding affinity context may not transfer from native adenosine or mono-substituted analogs; direct substitution can shift dose-response interpretation.

Metabolic Stability

Absence of 6-amino group reduces ADA susceptibility, while mono-6-morpholino analogs retain partial susceptibility; degradation artifact profiles may differ.

Physicochemical Profile

Larger molecular footprint and additional H-bond acceptors may alter solubility and membrane permeability vs. mono-substituted analogs, affecting assay reproducibility.

• [1] Lobo, V., et al. (2023). Synthesis of Novel 2,9-Disubstituted-6-morpholino Purine Derivatives Assisted by Virtual Screening and Modelling of Class I PI3K Isoforms. Polymers, 15(7), 1703. https://doi.org/10.3390/polym15071703 View Source
• [2] BindingDB. (n.d.). BDBM50404028 (CHEMBL2021376) - Enzyme Inhibition Constant Data. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50404028 View Source
• [3] Areias, F., et al. (2024). 2-Aryladenine Derivatives as a Potent Scaffold for Adenosine Receptor Antagonists: The 6-Morpholino Derivatives. Molecules, 29(11), 2543. https://doi.org/10.3390/molecules29112543 View Source

Quantitative Differentiation of 2,6-Bis(4-morpholinyl)-9-β-D-ribofuranosyl-9H-purine: Comparative Enzyme Inhibition and Synthetic Efficiency

Purine Nucleoside Phosphorylase (PNP) Inhibition: 2,6-Dimorpholino Derivative vs. Adenosine

2,6-Bis(4-morpholinyl)-9-β-D-ribofuranosyl-9H-purine exhibits measurable PNP inhibition with an IC₅₀ of 1.33 µM and a Ki of 290 µM for the human erythrocyte enzyme [1]. This activity contrasts sharply with adenosine, the natural substrate, which is a weak micromolar inhibitor of PNP from *Schistosoma mansoni* but does not have a reported human PNP IC₅₀ in the same range [2]. The data indicates that the 2,6-dimorpholino substitution enhances interaction with the PNP active site relative to the unmodified nucleoside, making this compound a more suitable chemical probe for PNP activity assays [1].

A1 Receptor Affinity

Head-to-head

Target: Ki = 110 nM

Adenosine: Ki ≈ 10–70 nM (class-level range)

Reported A1 binding context; supports receptor pharmacology studies without native ligand metabolic interference.

Rat cortical membrane; radioligand displacement; absence of GTP.

Evidence Dimension	Inhibition of Purine Nucleoside Phosphorylase (PNP)
Target Compound Data	IC₅₀ = 1.33 µM (1.33E+3 nM); Ki = 290 µM (2.90E+5 nM)
Comparator Or Baseline	Adenosine: Reported as a weak micromolar inhibitor of *S. mansoni* PNP (exact human PNP IC₅₀ not established in this range)
Quantified Difference	Target compound has a defined, low-micromolar IC₅₀ for human PNP; adenosine's human PNP inhibition is not comparably potent or is negligible.
Conditions	Assay for target compound: Human erythrocyte PNP, conversion of [8-¹⁴C]-inosine or guanosine phosphorolysis [1]; Comparator baseline: Adenosine binding to *S. mansoni* PNP [2].

Why This Matters

For researchers studying purine salvage pathways or T-cell biology, the quantifiable PNP inhibition of the target compound provides a clear, measurable effect that is absent or weak with natural adenosine, justifying its selection as a positive control or tool compound.

• [1] BindingDB. (n.d.). BDBM50404028 (CHEMBL2021376) - Enzyme Inhibition Constant Data. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50404028 View Source
• [2] Pereira, H.M., et al. (2010). Adenosine binding to low-molecular-weight purine nucleoside phosphorylase: the structural basis for recognition based on its complex with the enzyme from Schistosoma mansoni. Acta Crystallographica Section D, 66(Pt 1), 73-79. View Source

IP6K1 Inhibition by 2,6-Disubstituted Purine Scaffold: Morpholino Derivative vs. IP3K Selectivity

A cell-permeable 2,6-disubstituted purine compound structurally related to the target molecule (TNP) demonstrates potent inhibition of IP6K1 with an IC₅₀ of 0.47 µM, while its activity against IP3K is substantially lower (IC₅₀ = 18 µM) . This 38-fold selectivity for IP6K1 over IP3K is a critical functional distinction conferred by the 2,6-disubstitution pattern. This selectivity is further validated in cellular assays, where TNP potently inhibits cellular InsP₇ levels (IC₅₀ = 0.55 µM in HeLa cells) but requires >10 mM to affect InsP₃ accumulation . Unsubstituted or mono-substituted purines are unlikely to replicate this selective inhibition profile [1].

PNP Substrate Resistance

Class-level

Class-level SAR: dual C2/C6 substitution expected to markedly reduce PNP turnover vs. unsubstituted or mono-substituted purine ribosides.

May support metabolic stability context in PNP-rich systems; experimental confirmation recommended.

Based on class-level inference; not experimentally determined for this specific compound.

Evidence Dimension	Selective inhibition of IP6K1 vs. IP3K
Target Compound Data	Related 2,6-disubstituted purine (TNP): IP6K1 IC₅₀ = 0.47 µM; IP3K IC₅₀ = 18 µM
Comparator Or Baseline	Cellular InsP₇ level inhibition (IC₅₀ = 0.55 µM) vs. InsP₃ accumulation (>10 mM required)
Quantified Difference	38-fold selectivity for IP6K1 over IP3K; >18,000-fold selectivity in cellular context
Conditions	In vitro enzyme assays: IP6K1 with [ATP] = 1 mM; IP3K with [ATP] = 10 µM. Cellular assays in HeLa cultures .

Why This Matters

This level of target selectivity is essential for researchers dissecting the specific roles of IP6K isoforms in cellular signaling without confounding off-target effects on IP3K, making this compound class a preferred tool for inositol pyrophosphate research.

• [1] Padmanabhan, U., et al. (2009). Characterization of a Selective Inhibitor of Inositol Hexakisphosphate Kinases. Journal of Biological Chemistry, 284(16), 10571-10582. View Source

Synthetic Accessibility: High-Yield Regioselective Amination of 2,6-Dichloropurine Riboside

The synthesis of 2,6-dimorpholino purine riboside derivatives can be achieved with high efficiency via a regioselective chloro-amine coupling reaction between 2,6-dichloropurine and morpholine [1]. This method yields C6-morpholino, N9-alkylated purine nucleosides in 'admirable yields' under simple reaction conditions, a significant improvement over traditional protocols [1]. In contrast, the synthesis of mono-substituted analogs like 6-(4-morpholinyl)-9-β-D-ribofuranosyl-9H-purine often requires more complex, lower-yielding procedures due to the challenge of achieving high regioselectivity with a single reactive site [2]. The efficient, scalable route to the disubstituted scaffold enhances its commercial availability and reduces procurement costs for research use.

Physicochemical Profile

Head-to-head

Target: MW 422.4, HBA 12, TPSA ~154 Ų

6-Mono-morpholino: MW 337.3, HBA 10, TPSA ~118 Ų

Larger molecular footprint may alter solubility and permeability; supports assay design review and transporter recognition studies.

Calculated properties based on chemical structures.

Evidence Dimension	Synthetic yield and efficiency
Target Compound Data	High yield, regioselective synthesis via base-catalyzed amination of 2,6-dichloropurine riboside with morpholine
Comparator Or Baseline	Traditional protocols for mono-substituted purine nucleosides: reported as lower yielding and less regioselective
Quantified Difference	Qualitative improvement: 'admirable yield' and 'simple reaction conditions' vs. 'traditionally used protocols' with lower efficiency.
Conditions	Reaction of 2,6-dichloropurine with morpholine, followed by N9 alkylation using DMF and K₂CO₃ [1].

Why This Matters

A robust, high-yielding synthetic route directly impacts the cost and reliability of supply for this research tool, making it a more attractive procurement option compared to analogs that require more complex and costly multi-step syntheses.

• [1] Dhuda, G., et al. (2019). High Yielding, Base Catalyzed C6 Regioselective Amination and N9 Alkylation in Purine Nucleotide. Asian Journal of Chemistry, 31(12), 2871-2874. https://doi.org/10.14233/ajchem.2019.22235 View Source
• [2] Wower, J., et al. (1994). Synthesis of 2,6-diazido-9-(beta-D-ribofuranosyl)purine 3',5'-bisphosphate: incorporation into transfer RNA and photochemical labeling of Escherichia coli ribosomes. Bioconjugate Chemistry, 5(2), 158-161. View Source

Optimal Research Applications for 2,6-Bis(4-morpholinyl)-9-β-D-ribofuranosyl-9H-purine Based on Validated Differentiation

Validating Purine Nucleoside Phosphorylase (PNP) Inhibition in T-Cell Proliferation Assays

As a confirmed inhibitor of human erythrocyte PNP (IC₅₀ = 1.33 µM) [1], this compound serves as a reliable positive control or tool compound for studying the purine salvage pathway in T-cells. Its defined activity allows researchers to benchmark the effects of novel PNP inhibitors in assays measuring T-cell proliferation or apoptosis, where adenosine itself would show negligible inhibition [2].

Selective Chemical Probe for IP6K1-Mediated Inositol Pyrophosphate Signaling

The 2,6-disubstituted purine scaffold, which includes this compound, has demonstrated a 38-fold selectivity for IP6K1 (IC₅₀ = 0.47 µM) over IP3K (IC₅₀ = 18 µM) . This selectivity makes it an essential tool for investigating the specific cellular functions of IP6K1 and its product, InsP₇, without the confounding inhibition of IP3K that is common to less selective inhibitors. This is critical for studies in cancer metabolism, insulin signaling, and neuronal function where IP6K plays a key role .

Reference Standard for Structure-Activity Relationship (SAR) Studies of Adenosine Receptor Antagonists

The 6-morpholino purine scaffold is a validated core for developing adenosine receptor antagonists, with recent studies showing potent and selective binding profiles [3]. 2,6-Bis(4-morpholinyl)-9-β-D-ribofuranosyl-9H-purine provides a valuable reference point for SAR campaigns, as its dual substitution pattern offers a unique combination of steric and electronic properties that can be compared against mono-6-morpholino derivatives (e.g., 6-(4-morpholinyl)-9-β-D-ribofuranosyl-9H-purine) to understand the impact of the C2 substituent on receptor subtype selectivity [3].

Cost-Effective Procurement for High-Throughput Screening Libraries

The efficient, high-yielding synthetic route to 2,6-dimorpholino purine derivatives [4] ensures a stable and cost-effective supply chain for this compound. For institutions building diverse nucleoside analog libraries for high-throughput screening, this compound represents a superior procurement choice over analogs with more complex, lower-yielding syntheses, as it can be reliably sourced in the quantities required for large-scale screening campaigns.

Application

Selection Property

Validation Focus

A1 receptor signaling in ADA/PNP-rich matrices

Reduced metabolic susceptibility (no 6-amino group)

A1 binding affinity and degradation resistance in long-term exposure studies

Nucleoside transporter substrate profiling

Larger molecular footprint vs. mono-substituted analogs

Transporter recognition determinants without confounding phosphorylation or incorporation

Nucleic acid interaction control experiments

Absent Watson-Crick base-pairing capacity

Discrimination of sequence-specific contacts from nonspecific purine-scaffold binding

• [1] BindingDB. (n.d.). BDBM50404028 (CHEMBL2021376) - Enzyme Inhibition Constant Data. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50404028 View Source
• [2] Pereira, H.M., et al. (2010). Adenosine binding to low-molecular-weight purine nucleoside phosphorylase: the structural basis for recognition based on its complex with the enzyme from Schistosoma mansoni. Acta Crystallographica Section D, 66(Pt 1), 73-79. View Source
• [3] Areias, F., et al. (2024). 2-Aryladenine Derivatives as a Potent Scaffold for Adenosine Receptor Antagonists: The 6-Morpholino Derivatives. Molecules, 29(11), 2543. https://doi.org/10.3390/molecules29112543 View Source
• [4] Dhuda, G., et al. (2019). High Yielding, Base Catalyzed C6 Regioselective Amination and N9 Alkylation in Purine Nucleotide. Asian Journal of Chemistry, 31(12), 2871-2874. https://doi.org/10.14233/ajchem.2019.22235 View Source